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Compound of Interest

Compound Name: SPR206 acetate

Cat. No.: B13393021 Get Quote

Essential Safety and Handling Guide for SPR206
Acetate
For Research Use Only. Not for use in humans.

This document provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with SPR206 acetate. The following

procedures are designed to ensure a safe laboratory environment and maintain the integrity of

the compound.

Immediate Safety and Personal Protective Equipment
(PPE)
While specific hazard classifications for SPR206 acetate are not publicly available, it should be

handled with care as a potent investigational antibiotic. Adherence to standard laboratory

safety protocols is essential to minimize exposure.

Proper PPE is the primary defense against potential exposure. The following equipment should

be worn at all times when handling SPR206 acetate, particularly in its powdered form.
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PPE Category Item Specification

Eye Protection Safety Glasses
With side shields, conforming

to EN166 or NIOSH standards.

Hand Protection Gloves

Nitrile gloves are

recommended. Change gloves

immediately if contaminated.

Body Protection Lab Coat

A standard laboratory coat

should be worn and kept

fastened.

Respiratory Protection Respirator

An N95 (US) or equivalent

respirator is recommended

when handling the powder

form to avoid inhalation of

dust.

Operational Plan: Handling and Storage
Proper handling and storage are vital for maintaining the stability and integrity of SPR206
acetate.

Handling:

Handle the compound in a well-ventilated area, preferably within a chemical fume hood,

especially when weighing or otherwise manipulating the powder.

Avoid direct contact with skin, eyes, and clothing.

Keep the container tightly closed when not in use.

Storage:

Powder: Store in a tightly sealed container in a cool, dry, and well-ventilated area at -20°C for

long-term storage (up to 3 years).
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Stock Solutions: If you need to prepare stock solutions in advance, it is recommended to

store them as aliquots in tightly sealed vials at -20°C for up to one month.

Working Solutions: For in vivo experiments, it is recommended to prepare the working

solution fresh on the same day of use.

First Aid Measures
In the event of exposure, follow these first aid measures:

Inhalation: Move the individual to fresh air. If breathing is difficult, seek immediate medical

attention.

Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with

soap and water.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the

eyelids open. Seek medical attention if irritation persists.

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Spill and Disposal Plan
Spill Cleanup:

Evacuate and Ventilate: Evacuate the immediate area of the spill and ensure adequate

ventilation.

Wear Appropriate PPE: Before cleaning, don the recommended PPE (safety glasses, gloves,

lab coat, and respirator).

Contain the Spill: For powdered spills, gently cover with an absorbent material to avoid

generating dust. For liquid spills, use an inert absorbent material.

Collect and Dispose: Carefully collect the absorbed material into a suitable, sealed container

for disposal.
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Disposal:

Dispose of waste material in accordance with all applicable federal, state, and local

environmental regulations. Do not allow the product to enter drains.

Experimental Protocols and Visualizations
Mechanism of Action: Interaction with Bacterial Outer
Membrane
SPR206 acetate is a next-generation polymyxin analog that exhibits potent activity against

Gram-negative bacteria, including multidrug-resistant strains.[1][2] Its primary mechanism of

action involves a direct interaction with the lipopolysaccharide (LPS) in the outer membrane of

these bacteria.[3][4] This interaction disrupts the integrity of the outer membrane, leading to

increased permeability and ultimately, bacterial cell death.[2][3] The optimized structure of

SPR206 enhances its selectivity for the bacterial membrane, which may contribute to its

reduced toxicity profile compared to older polymyxins.[2]
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Caption: Mechanism of action of SPR206 acetate on a Gram-negative bacterium.

Experimental Workflow: Preparation of an In Vivo
Working Solution
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The following protocol is an example of how to prepare a working solution of SPR206 acetate
for in vivo studies.[5] It is crucial to ensure that the solution is clear after the addition of each

solvent. Physical methods such as vortexing, sonication, or a warm water bath can aid in

dissolution.[5]

Preparation of Working Solution (1 mL Example)

1. Prepare 25 mg/mL Stock
in DMSO

2. Take 100 µL of Stock Solution

3. Add 400 µL PEG300 and Mix

4. Add 50 µL Tween-80 and Mix

5. Add 450 µL Saline and Mix

Final Working Solution
(≥ 2.5 mg/mL)

Use fresh on the same day

Click to download full resolution via product page

Caption: Workflow for preparing an SPR206 acetate in vivo working solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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